Cas no 309-11-5 ((Pentafluoroethyl)benzene)

• Product Name: (Pentafluoroethyl)benzene
• CAS No: 309-11-5
• MF: C₈H₅F₅
• MW: 196.117319822311
• CID: 293048
• PubChem ID: 11298517
• Update Time: 2025-06-10

(Pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, (pentafluoroethyl)-
• (Pentafluoroethyl)benzene
• 1,1,2,2,2-pentafluoroethylbenzene
• MS-20082
• MFCD00511231
• AKOS005255439
• pentafluoroethylbenzene
• 309-11-5
• DTXSID10461582
• SCHEMBL146900
• (1,1,2,2,2-pentafluoroethyl)benzene
• STL554624
• BBL100830

• MDL： MFCD00511231
• Inchi： 1S/C8H5F5/c9-7(10,8(11,12)13)6-4-2-1-3-5-6/h1-5H
• InChI Key： XYKZEZPREAUXDQ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 196.03114097g/mol
• Monoisotopic Mass: 196.03114097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

(Pentafluoroethyl)benzene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (Pentafluoroethyl)benzene

Benzene, (pentafluoroethyl): A Comprehensive Overview

Benzene, (pentafluoroethyl) is a unique chemical compound that has garnered significant attention in various scientific and industrial fields. Its structure combines the aromatic stability of Benzene with the highly fluorinated nature of the pentafluoroethyl group, making it a versatile building block for advanced materials and pharmaceuticals.

The compound, also known by its CAS registry number 309-11-5, is increasingly recognized for its potential in pentafluoroethyl benzene derivatives. Recent studies have highlighted its role in the synthesis of fluorinated aromatic compounds, which are critical intermediates in drug discovery and material science.

Research into Benzene pentafluoroethyl properties has revealed remarkable stability under harsh conditions, making it ideal for use in high-performance materials. Its electron-withdrawing fluorinated substituents enhance its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and coupling reactions.

One of the most promising applications of Benzene (pentafluoroethyl) is in the development of novel pharmaceuticals. Its unique electronic properties enable the creation of highly selective ligands for metal complexes, which are essential in catalysis and therapeutic agents.

Recent advancements in pentafluoroethyl benzene synthesis have streamlined its production, making it more accessible for large-scale applications. Innovations in fluorination techniques have further enhanced the purity and consistency of the compound, which is crucial for both research and industrial use.

The combination of aromaticity and fluorination in Benzene (pentafluoroethyl) renders it a valuable component in organic electronics. Its applications span from Benzene pentafluoroethyl polymers to optoelectronic devices, where its stability and electronic properties are highly desirable.

Furthermore, the compound's role in pentafluoroethyl benzene chemistry has been explored in environmental science. Its inert nature makes it suitable for use in advanced coatings and sealants, which protect against corrosion and degrade under normal environmental conditions.

Recent studies have also investigated the potential of Benzene pentafluoroethyl derivatives in medicinal chemistry. Their ability to modulate biological systems makes them promising candidates for drug development, particularly in oncology and inflammation therapy.